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Compound of Interest

Compound Name:
Isopropyl 5-

(diphenylphosphoryl)pentanoate

Cat. No.: B1141997 Get Quote

Technical Data Sheet: Isopropyl 5-
(diphenylphosphoryl)pentanoate
This document provides the core chemical identification parameters for Isopropyl 5-
(diphenylphosphoryl)pentanoate, a compound relevant in pharmaceutical analysis,

particularly as a potential impurity in commercial preparations of latanoprost[1].

Chemical Identity and Properties
The fundamental molecular properties of Isopropyl 5-(diphenylphosphoryl)pentanoate have

been computationally determined and are summarized below. These identifiers are essential

for unambiguous tracking in research and quality control settings.

Parameter Value Reference

Molecular Formula C₂₀H₂₅O₃P [1][2][3][4][5]

Molecular Weight 344.4 g/mol [1][2][5]

Alternate Molecular Weight 344.38 g/mol [3][4][6]

CAS Number 2088449-88-9 [1][2][3][5]
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Structural Composition
The structure of Isopropyl 5-(diphenylphosphoryl)pentanoate is defined by three primary

functional groups: a diphenylphosphoryl moiety, a pentanoate backbone, and an isopropyl ester

group[5]. The logical relationship between these components is illustrated in the following

diagram.

Logical Structure of Isopropyl 5-(diphenylphosphoryl)pentanoate
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Diagram of the molecule's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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